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Abstract

The epithelial sodium channel (ENaC) plays a crucial role in regulating sodium and fluid
balance across epithelial surfaces. In conditions such as cystic fibrosis (CF), ENaC is
hyperactivated, leading to airway surface liquid (ASL) depletion and impaired mucociliary
clearance (MCC). BOS-318 is a potent and highly selective, cell-permeable inhibitor of furin, a
proprotein convertase essential for the proteolytic activation of ENaC.[1] By targeting furin,
BOS-318 indirectly inhibits ENaC activity, offering a promising therapeutic strategy for diseases
characterized by ENaC hyperactivity. This document provides detailed application notes and
protocols for measuring the inhibitory effect of BOS-318 on ENaC function in primary human
bronchial epithelial (HBE) cells.

Introduction

The epithelial sodium channel (ENaC) is a key regulator of sodium absorption in various
tissues, including the airways.[2] In cystic fibrosis, the dysfunction of the CFTR chloride
channel leads to increased ENaC-mediated sodium absorption, resulting in dehydration of the
airway surface liquid, thickened mucus, and impaired mucociliary clearance.[2] One of the
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critical steps in ENaC activation is proteolytic cleavage by proteases, with the proprotein
convertase furin playing a key intracellular role in priming ENaC for subsequent activation at
the cell surface.[3][4][5][6]

BOS-318 is a novel small molecule that acts as a highly selective inhibitor of furin, with an IC50
of 1.9 nM.[1] Unlike direct ENaC blockers, BOS-318 prevents the initial proteolytic processing
of ENaC within the cell, thereby reducing the number of active channels at the cell surface.
This mechanism of action leads to a significant suppression of ENaC activity, which in turn
enhances airway hydration and restores mucociliary function.[1][2][7] Studies have shown that
treatment with BOS-318 can lead to a substantial increase in ASL height and an approximately
30-fold increase in mucociliary clearance rate in human ex vivo models of CF.[1][2]

These application notes provide detailed protocols for assessing the efficacy of BOS-318 in
primary human bronchial epithelial cell cultures, a physiologically relevant model for studying
airway diseases. The described methods include electrophysiological measurements of ENaC
activity using a Transepithelial Current Clamp (TECC-24) system, quantification of airway
surface liquid height by confocal microscopy, and assessment of mucociliary transport rate.

Data Presentation

The following tables summarize the quantitative data on the efficacy of BOS-318 in modulating
ENaC function and its downstream physiological effects.

Table 1: Potency of BOS-318

Parameter Value Cell Type/System Reference

Furin IC50 1.9nM In vitro assay [1]

Table 2: Effect of BOS-318 on Airway Surface Liquid (ASL) Height in Primary CF Human
Bronchial Epithelial (HBE) Cells
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% Increase

Concentrati . Mean ASL
Treatment Duration . from Reference
on Height (um) .
Vehicle
Vehicle - 48 hours 8.02 - [8]
BOS-318 0.3 uM 48 hours 10.87 ~35% [8]
ETI - 48 hours 15.21 - [8]
BOS-318 +
0.3 uM 48 hours 52.72 - [8]
ETI
*ETI: Elexacaftor/Tezacaftor/Ivacaftor
Table 3: Effect of BOS-318 on Mucociliary Clearance (MCC)
Treatment Effect on MCC Rate Cell Model Reference
) Human ex vivo
BOS-318 ~30-fold increase [11[2]
models
Table 4: Reagents and Concentrations for Electrophysiological Assays
Reagent Concentration Purpose Reference
Amiloride 10 uM ENacC inhibitor [8]
Forskolin 20 uM CFTR activator [8]
CFTRinh-172 20 uM CFTR inhibitor [8]
P2Y2 receptor agonist
(stimulates Ca2+-
UTP 100 pM , [8]
activated Cl-
channels)

Vasoactive Intestinal
Peptide (VIP)

30 nM

Stimulates CFTR

activity

[8]
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Figure 1. ENaC activation pathway and mechanism of BOS-318 inhibition.
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Figure 2. Experimental workflow for assessing BOS-318 activity.

Experimental Protocols

Protocol 1: Measurement of ENaC Activity in Primary
HBE Cells using a TECC-24 System

This protocol describes the measurement of amiloride-sensitive current, an indicator of ENaC
activity, in differentiated primary HBE cells.

Materials:
 Differentiated primary HBE cells cultured on permeable supports

o TECC-24 Transepithelial Current Clamp system
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e NaCl-Ringer's solution (120 mM NaCl, 20 mM HEPES, 1.2 mM CacCl2, 1.2 mM MgCl2, 0.8
mM KH2PO4, 0.8 mM K2HPO4, 5 mM glucose, pH 7.4)[9]

» BOS-318 stock solution
e Amiloride stock solution (10 mM in DMSO)
e Forskolin stock solution (20 mM in DMSO)
e CFTRIinh-172 stock solution (20 mM in DMSO)
e UTP stock solution (100 mM in water)
e 37°C incubator with 5% CO2
Procedure:
o Cell Culture and Treatment:
o Culture primary HBE cells at an air-liquid interface until fully differentiated.

o Treat the cells by adding BOS-318 to the basolateral medium to a final concentration of
0.3 uM.[8] Incubate for 48 hours at 37°C and 5% CO2.[8] Include a vehicle control group
(e.g., DMSO).

e TECC-24 Setup:

o

Warm the NaCl-Ringer's solution to 37°C.

[¢]

Mount the permeable supports with the HBE cell monolayers into the TECC-24 plate.

[e]

Add 160 pL of pre-warmed NaCl-Ringer's solution to the apical side and 640 pL to the
basolateral side of each well.[9]

[¢]

Place the plate in the TECC-24 instrument and allow the system to equilibrate at 37°C.
» Electrophysiological Recordings:

o Establish a baseline equivalent short-circuit current (leq) recording.
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o To measure ENaC activity, add amiloride to the apical side to a final concentration of 10
MM and record the change in leq.[8] The amiloride-sensitive current represents the ENaC-
mediated sodium transport.

o To assess the activity of other channels, sequentially add the following reagents and
record the leq after each addition:

» Forskolin (20 uM to both apical and basolateral sides) to activate CFTR.[8][9]
» CFTRIinh-172 (20 pM) to inhibit CFTR.[8]
= UTP (100 pM) to activate calcium-activated chloride channels.[8]

e Data Analysis:

o Calculate the amiloride-sensitive leq by subtracting the current after amiloride addition
from the baseline current.

o Compare the amiloride-sensitive leq between BOS-318-treated and vehicle-treated cells.
A significant reduction in the amiloride-sensitive current in the BOS-318 treated group
indicates ENaC inhibition.

Protocol 2: Measurement of Airway Surface Liquid (ASL)
Height by Confocal Microscopy

This protocol details the quantification of ASL height, a key indicator of airway hydration.

Materials:

Differentiated primary HBE cells cultured on permeable supports

Confocal microscope with a 63x glycerol immersion lens and an environmental chamber
(37°C, 5% CO2)

Phosphate-buffered saline (PBS)

Rhodamine-dextran (10 kDa), 2 mg/mL in PBS[10]
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e Perfluorocarbon (e.g., FC-770)
 BOS-318
» Vasoactive Intestinal Peptide (VIP)
Procedure:
e Cell Culture and Treatment:
o Culture primary HBE cells at an air-liquid interface until fully differentiated.

o Treat the cells with BOS-318 (e.g., 0.3 uM) and VIP (30 nM) in the basolateral medium for
48 hours.[8] Include a vehicle control group.

e ASL Labeling:

[¢]

Gently wash the apical surface of the HBE cultures three times with pre-warmed PBS to
remove accumulated mucus.[10]

o

Add 20 pL of the rhodamine-dextran solution to the apical surface.[11][12]

[e]

Carefully aspirate the excess liquid with a Pasteur pipette until the ASL height is minimal.
[10]

[e]

Add perfluorocarbon to the apical surface to prevent evaporation during imaging.[11]
e Confocal Imaging:

o Place the permeable support in the confocal microscope's environmental chamber set to
37°C and 5% CO2.[12]

o Acquire images in XZ-scanning mode using a 63x glycerol immersion lens.[10][11]
Capture a series of images from multiple random locations on each culture.

o Data Analysis:
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o Use image analysis software to measure the vertical distance from the apical cell surface
to the top of the fluorescently labeled ASL. This distance represents the ASL height.

o Average the measurements from multiple locations for each culture.

o Compare the average ASL height between BOS-318-treated and vehicle-treated groups.
An increase in ASL height in the treated group indicates enhanced airway hydration.

Protocol 3: Measurement of Mucociliary Transport (MCT)
Rate

This protocol describes how to measure the rate of mucus transport across the surface of HBE
cell cultures.

Materials:
 Differentiated primary HBE cells cultured on permeable supports
e Fluorescent microspheres (e.g., 1 pum diameter, carboxylate-modified polystyrene beads)

¢ Microscope with fluorescence imaging capabilities and a stage-top incubator (37°C, 5%
CO2)

 Video recording software

 Particle tracking software (e.g., TrackPy)
« BOS-318

e Vasoactive Intestinal Peptide (VIP)
Procedure:

e Cell Culture and Treatment:

o Culture primary HBE cells at an air-liquid interface until fully differentiated and exhibiting

ciliary beating.
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o Treat the cells with BOS-318 (e.g., 0.3 uM) and VIP (30 nM) in the basolateral medium for
48 hours.[8] Include a vehicle control group.

e MCT Assay:

o Prepare a dilute suspension of fluorescent microspheres in a solution compatible with the
cells (e.g., PBS or a solution of bovine submaxillary mucin).[13][14]

o Gently add a small volume of the microsphere suspension to the apical surface of the HBE

cultures.

o Place the cultures on the microscope stage within the environmental chamber and allow

them to equilibrate.
e Image Acquisition:

o Using fluorescence microscopy, record time-lapse videos of the movement of the
fluorescent microspheres across the cell surface.[13] Record from several different fields

of view for each culture.
o Data Analysis:

o Use particle tracking software to analyze the recorded videos and determine the velocity

of individual microspheres.[13]

o Calculate the average MCT rate for each culture by averaging the velocities of a significant

number of tracked patrticles.

o Compare the average MCT rates between the BOS-318-treated and vehicle-treated
groups. An increased MCT rate in the treated group indicates improved mucociliary

function.

Conclusion

BOS-318 represents a novel, mutation-agnostic approach to treating diseases characterized by
ENaC hyperactivation, such as cystic fibrosis. By selectively inhibiting furin, BOS-318
effectively reduces ENaC activity, leading to demonstrably improved airway hydration and
mucociliary clearance in preclinical models. The protocols outlined in this document provide
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robust and reproducible methods for researchers and drug development professionals to
qguantify the inhibitory effects of BOS-318 and other furin inhibitors on ENaC function and its
physiological consequences in a relevant in vitro setting. These assays are essential tools for
the continued investigation and development of this promising therapeutic strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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